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Disclaimer: This document is intended as a safety and logistical guide for experienced

researchers, scientists, and drug development professionals. The information provided is

based on the assumption that the user's query "TH34" refers to Tetrahydrofuran (THF), a

common laboratory solvent. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) before handling any chemical.

Immediate Safety and Hazard Information
Tetrahydrofuran (THF) is a colorless, volatile, and highly flammable liquid with an ether-like

odor.[1] It is a versatile solvent used in a variety of laboratory applications. However, it presents

several significant hazards that require strict adherence to safety protocols.

Primary Hazards:

High Flammability: THF is a Class IB Flammable Liquid with a low flash point, meaning it can

be easily ignited by heat, sparks, or open flames.[2] Vapors are heavier than air and can

travel to an ignition source and flash back.[3]

Peroxide Formation: Upon exposure to air and light, THF can form explosive peroxides.[2][4]

This risk increases with prolonged storage, especially after a container has been opened.[2]

[5] Peroxide crystals may form around the cap or in the liquid, creating a shock-sensitive and

potentially explosive hazard.[1][6][7]
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Health Hazards: THF is harmful if swallowed or inhaled and can cause serious eye irritation

and skin irritation.[8][9] Vapors may cause respiratory tract irritation, dizziness, and

drowsiness.[5][9] It is also suspected of causing cancer.[8][9][10]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Tetrahydrofuran. It is crucial to use the specified PPE to minimize exposure and ensure

personal safety.

PPE Category Specification

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

or butyl rubber gloves with a thickness of >0.7

mm are recommended for protection against

splashes.[11] THF penetrates most common lab

gloves rapidly, so they must be changed

immediately upon contamination.[2][5] PVC

gloves are unsuitable.[11]

Eye and Face Protection

Safety glasses with side shields or tightly fitting

safety goggles are required at all times.[5] When

there is a risk of splashing, a face shield should

be worn in addition to goggles.[1]

Skin and Body Protection

A lab coat, long pants, and closed-toed shoes

must be worn to protect the skin.[5][6] For

larger-scale operations or where there is a

significant risk of splashing, chemical-resistant

clothing with antistatic and fireproof properties

should be used.[11]

Respiratory Protection

All work with THF should be conducted in a

certified chemical fume hood to minimize

inhalation of vapors.[1][6] If a fume hood is not

available or as a backup to engineering controls,

a full-face respirator with appropriate organic

vapor cartridges (e.g., type AXBEK) must be

used.[5]
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Experimental Protocols: Handling, Storage, and
Disposal

Preparation: Before beginning work, ensure that a chemical fume hood is operational and

the sash is at the appropriate height.[5] Clear the workspace of all unnecessary items and

potential ignition sources.[1][5] Locate the nearest eyewash station, safety shower, and fire

extinguisher.[1][6]

Container Inspection: Visually inspect the THF container for any signs of peroxide formation,

such as crystal formation around the cap or in the liquid.[1][6] If crystals are present, do not

move or open the container.[1][6] Contact your institution's Environmental Health and Safety

(EHS) department immediately.[1][6]

Dispensing: Ground and bond metal containers when transferring THF to prevent static

discharge, which can be an ignition source.[1] Use non-sparking tools for all operations.[8][9]

During Use: Keep the container sealed when not in use.[1][5] Handle in accordance with

good industrial hygiene and safety practices.[5] Avoid contact with skin and eyes and

inhalation of vapors.[5]

Completion of Work: After use, securely seal the THF container. Decontaminate the work

area and any equipment used. Wash hands thoroughly with soap and water.[5]

Container Labeling: All THF containers must be clearly labeled with the date of receipt and

the date of opening to track the potential for peroxide formation.[1][6]

Storage Location: Store THF in a cool, dry, dark, and well-ventilated area designated for

flammable liquids.[4][12] Keep containers in a flammable storage cabinet.[5]

Incompatible Materials: Store THF away from strong oxidizing agents, acids, bases, and

other incompatible materials.[1]

Peroxide Monitoring: For opened containers, test for the presence of peroxides every three

months using peroxide test strips.[6] Dispose of any THF that tests positive for peroxides or

has been open for longer than the recommended period (typically 6-12 months).[5]
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Waste Collection: Dispose of THF as hazardous waste in a designated, properly labeled

organic waste container.[5] Do not mix with other waste streams unless specifically permitted

by your institution's EHS department.

Contaminated Materials: Any materials contaminated with THF, such as gloves, absorbent

pads, and empty containers, must also be disposed of as hazardous waste.[5]

Peroxidized THF: If a container is found to contain peroxides, it is considered extremely

dangerous. Do not attempt to dispose of it yourself. Contact your EHS department for

specialized disposal procedures.[1][7]

Spill Cleanup:

Small Spills (<1 L): If you are trained and have the appropriate PPE, you can clean up a

small spill. Use an absorbent material or a spill kit to contain the spill.[5][7] Ensure there

are no ignition sources in the area.[3] Collect the cleanup materials in a sealed container

and dispose of them as hazardous waste.[6]

Large Spills (>1 L): Evacuate the area immediately and notify your supervisor and EHS

department.[7]
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Figure 1: THF Handling Workflow
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Figure 2: THF Hazard Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetrahydrofuran (THF)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583883#personal-protective-equipment-for-
handling-th34]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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